Cas no 1225916-37-9 (2-(2,4-Dimethylphenyl)-3-methylbutanoic acid)

• Product Name: 2-(2,4-Dimethylphenyl)-3-methylbutanoic acid
• CAS No: 1225916-37-9
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5692368
• PubChem ID: 62802334
• Update Time: 2025-08-05

2-(2,4-Dimethylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138438
• 2-(2,4-dimethylphenyl)-3-methylbutanoicacid
• CS-0457298
• 2-(2,4-dimethylphenyl)-3-methylbutanoic acid
• AKOS012097375
• 1225916-37-9
• Benzeneacetic acid, 2,4-dimethyl-α-(1-methylethyl)-
• 2-(2,4-Dimethylphenyl)-3-methylbutanoic acid

• Inchi： 1S/C13H18O2/c1-8(2)12(13(14)15)11-6-5-9(3)7-10(11)4/h5-8,12H,1-4H3,(H,14,15)
• InChI Key： FTMMGVDWHWMUEP-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(C)=CC=1C)C(C)C)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.031±0.06 g/cm3(Predicted)
• Boiling Point: 322.0±11.0 °C(Predicted)
• pka: 4.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids